![molecular formula C12H14N2O3 B2814667 N-cyclopropyl-N'-(3-methoxyphenyl)oxamide CAS No. 345366-88-3](/img/structure/B2814667.png)
N-cyclopropyl-N'-(3-methoxyphenyl)oxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-cyclopropyl-N'-(3-methoxyphenyl)oxamide, also known as CPP-115, is a potent and selective inhibitor of the enzyme gamma-aminobutyric acid (GABA) aminotransferase (GABA-AT). This enzyme is responsible for the degradation of GABA, a neurotransmitter that plays a crucial role in the central nervous system. The inhibition of GABA-AT by CPP-115 leads to an increase in GABA levels, which can have a range of effects on the brain and body. In
Scientific Research Applications
Synthesis and Structural Analysis
The synthesis of cyclopropyl-containing compounds, such as 1-(3-amino-4-morpholino-1H-indazole-1-carbonyl)-N-(4-methoxyphenyl)cyclopropane-1-carboxamide, has demonstrated significant inhibitory activity against cancer cell lines. The compound was synthesized through a multi-step process, highlighting the versatility of cyclopropyl groups in medicinal chemistry (Lu et al., 2021).
Another study focused on the synthesis and characterization of N-(arylcarbamothioyl)-cyclohexanecarboxamide derivatives, including 3-methoxyphenyl variants. These compounds were characterized using elemental analyses, IR spectroscopy, and NMR spectroscopy, showcasing their potential in various chemical studies (Özer et al., 2009).
Biological Activity
Compounds containing cyclopropyl and methoxyphenyl groups have been explored for their antimicrobial and antioxidant activities. For instance, 1-acetyl-2-(4-alkoxy-3-methoxyphenyl)cyclopropanes derived from dehydrozingerone exhibited significant antimicrobial activity and expressed cytotoxic activity against tested carcinoma cell lines, highlighting the potential for these compounds in therapeutic applications (Burmudžija et al., 2017).
Another notable application is in the field of corrosion inhibitors, where acrylamide derivatives containing 4-methoxyphenyl groups showed effectiveness in inhibiting corrosion of copper in nitric acid solutions. This research demonstrates the utility of these compounds in industrial applications, particularly in materials protection (Abu-Rayyan et al., 2022).
Advanced Materials and Catalysis
- The cyclopropyl group is a significant structural motif in bioactive molecules, natural products, and pharmaceutical drugs. Research on cyclopropane ring construction via C-H activation demonstrates the potential of cyclopropyl-containing compounds in synthesizing complex molecules with high enantio- and diastereoselectivity, relevant for pharmaceutical applications (Zheng et al., 2019).
properties
IUPAC Name |
N-cyclopropyl-N'-(3-methoxyphenyl)oxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H14N2O3/c1-17-10-4-2-3-9(7-10)14-12(16)11(15)13-8-5-6-8/h2-4,7-8H,5-6H2,1H3,(H,13,15)(H,14,16) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OUFPIFBYPZSFEY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1)NC(=O)C(=O)NC2CC2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H14N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
234.25 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-cyclopropyl-N'-(3-methoxyphenyl)oxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.